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Introduction:

The undecapeptide k-casein (106-116), with the sequence Met-Ala-lle-Pro-Pro-Lys-Lys-Asn-
GIn-Asp-Lys, is a bioactive peptide derived from bovine k-casein.[1] It has garnered significant
interest in thrombosis research due to its antithrombotic properties.[2][3] This peptide exerts its
effect primarily by inhibiting platelet aggregation and fibrinogen binding, playing a role in
preventing the formation of blood clots.[2][3] Its mechanism of action is attributed to its
structural homology with the C-terminal dodecapeptide of the human fibrinogen y-chain
(residues 400-411).[3][4] This similarity allows k-casein (106-116) to competitively inhibit the
binding of fibrinogen to the platelet integrin receptor allbf33 (also known as GPIlIb/llla), a critical
step in platelet aggregation and thrombus formation.[3][5]

These application notes provide a summary of the quantitative data on the inhibitory effects of
k-casein fragments and detailed protocols for key in vitro and in vivo experiments to study the
antithrombotic potential of k-casein (106-116).

Data Presentation

The following table summarizes the quantitative data on the inhibitory activity of k-casein
fragments in various platelet aggregation assays. It is important to note that some studies have
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investigated larger fragments of k-casein that encompass the 106-116 sequence.

Peptide ) .
Species Assay Type Agonist IC50 Value Reference

Fragment
k-
Caseinoglyco Platelet ]

) Sheep ) Thrombin 215 uM [61[7]
peptide (106- Aggregation
171)
k-
Caseinoglyco Platelet

) Sheep ) Collagen 100 pM [61[7]
peptide (106- Aggregation
171)

Signaling Pathway and Mechanism of Action

The primary mechanism of action of k-casein (106-116) involves the disruption of the final
common pathway of platelet aggregation: the binding of fibrinogen to the activated allb33
integrin receptor on platelets.
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Preparation Assay Analysis

Whole Blood Collection Prepare Platelet-Rich Plasma (PRP)\ Incubate PRP with Add Agonist Measure Aggregatlorn (Calculate % Inhibition
(Sodium Citrate) & Platelet-Poor Plasma (PPP) ) Q( casein (106-116) or Vehicle (e.g., ADP) (Light Transmlsslon)) k & IC50 Value
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Sample Preparation Staining Analysis

Incubate with k-casein (106-116) Add Fluorochrome-conjugated ’ ' ’ Analyze Platelet Population
(Whole EloodH & Agerit M Anibotiies (e.g, ant.CD62P, PAC-1) Incubate in the dark [H—{ Fix cells (optional) Acquire on Flow Cytometer Tor Markor Exprossion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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